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molecular formula C12H12N2O2 B1593607 Methyl 1-benzyl-1H-imidazole-5-carboxylate CAS No. 73941-33-0

Methyl 1-benzyl-1H-imidazole-5-carboxylate

Cat. No. B1593607
CAS RN: 73941-33-0
M. Wt: 216.24 g/mol
InChI Key: DOTNQIPIURWNFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04292431

Procedure details

To a suspension of 2.16 g (0.01 mol) of 1-benzyl-5-carbmethoxyimidazole in 5 ml of water are succesively added 0.8 g (0.02 mol) of sodium hydroxide and 4 ml of ~37% aqueous formaldehyde. The resultant mixture is heated to reflux for 2 hours. After completion of the reaction, the solvent is stripped off, and the residual solid is extracted with ethyl acetate. The ethyl acetate extract is concentrated to give 1-benzyl-5-hydroxymethylimidazole as a solid, m.p. 138°-140° C.
Name
1-benzyl-5-carbmethoxyimidazole
Quantity
2.16 g
Type
reactant
Reaction Step One
Name
water
Quantity
5 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
0.8 g
Type
reactant
Reaction Step Two
Name
formaldehyde
Quantity
4 mL
Type
reactant
Reaction Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1-benzyl-5-hydroxymethylimidazole

Identifiers

REACTION_CXSMILES
[CH2:1]([N:8]1[C:12]([C:13](OC)=[O:14])=[CH:11][N:10]=[CH:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[OH-].[Na+].C=O>O>[CH2:1]([N:8]1[C:12]([CH2:13][OH:14])=[CH:11][N:10]=[CH:9]1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:1.2|

Inputs

Step One
Name
1-benzyl-5-carbmethoxyimidazole
Quantity
2.16 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1C=NC=C1C(=O)OC
Name
water
Quantity
5 mL
Type
solvent
Smiles
O
Step Two
Name
sodium hydroxide
Quantity
0.8 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
formaldehyde
Quantity
4 mL
Type
reactant
Smiles
C=O
Step Four
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
After completion of the reaction
EXTRACTION
Type
EXTRACTION
Details
the residual solid is extracted with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
The ethyl acetate extract
CONCENTRATION
Type
CONCENTRATION
Details
is concentrated

Outcomes

Product
Name
1-benzyl-5-hydroxymethylimidazole
Type
product
Smiles
C(C1=CC=CC=C1)N1C=NC=C1CO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.